Cas no 1159817-41-0 (4-(3-Fluorophenyl)pyridin-2(1H)-one)

• Product Name: 4-(3-Fluorophenyl)pyridin-2(1H)-one
• CAS No: 1159817-41-0
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 2613914
• Update Time: 2025-06-08

4-(3-Fluorophenyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)-1H-pyridin-2-one
• 4-(3-Fluorophenyl)pyridin-2(1H)-one
• 2-HYDROXY-4-(3-FLUOROPHENYL)PYRIDINE
• 4-(3-FLUOROPHENYL)-2-HYDROXYPYRIDINE

• Inchi： 1S/C11H8FNO/c12-10-3-1-2-8(6-10)9-4-5-13-11(14)7-9/h1-7H,(H,13,14)
• InChI Key： VMWOYQVWDXWNJY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CNC(C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Topological Polar Surface Area: 29.1

Additional information on 4-(3-Fluorophenyl)pyridin-2(1H)-one

Recent Advances in the Study of 4-(3-Fluorophenyl)pyridin-2(1H)-one (CAS: 1159817-41-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-Fluorophenyl)pyridin-2(1H)-one (CAS: 1159817-41-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest for its role as a key intermediate in the synthesis of bioactive molecules, including kinase inhibitors and other small-molecule modulators. Recent studies have explored its utility in drug discovery, focusing on its pharmacokinetic properties, binding affinities, and mechanistic pathways.

One of the most notable advancements involves the use of 4-(3-Fluorophenyl)pyridin-2(1H)-one as a building block for the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have synthesized derivatives of this compound to target specific kinases, such as JAK2 and EGFR, demonstrating promising in vitro and in vivo activity. The fluorophenyl moiety is believed to enhance binding affinity and selectivity, making it a valuable pharmacophore.

In addition to its role in kinase inhibition, recent studies have investigated the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are challenging targets for drug discovery, but small molecules like 4-(3-Fluorophenyl)pyridin-2(1H)-one offer a viable strategy for disrupting these interactions. Computational modeling and high-throughput screening have identified this scaffold as a candidate for further optimization, with particular emphasis on its ability to bind to hydrophobic pockets on protein surfaces.

Another area of exploration is the compound's metabolic stability and toxicity profile. Early-stage pharmacokinetic studies have shown that 4-(3-Fluorophenyl)pyridin-2(1H)-one exhibits favorable absorption and distribution properties, though further optimization may be required to mitigate potential off-target effects. Researchers are employing medicinal chemistry techniques, such as structure-activity relationship (SAR) studies, to refine the scaffold and improve its drug-like properties.

Looking ahead, the versatility of 4-(3-Fluorophenyl)pyridin-2(1H)-one positions it as a promising candidate for multifunctional drug design. Its ability to serve as a core structure for diverse therapeutic targets underscores its value in modern drug discovery. Future research directions may include the development of prodrug formulations, combination therapies, and targeted delivery systems to enhance its clinical applicability.